Cas no 3490-10-6 (1-(2,6-dimethoxyphenyl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(2,6-dimethoxyphenyl)-2-(methylamino)ethan-1-ol
• CAS No: 3490-10-6
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 6270430
• PubChem ID: 22574395
• Update Time: 2025-10-16

1-(2,6-dimethoxyphenyl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dimethoxyphenyl)-2-(methylamino)ethan-1-ol
• HSYSLTPRNLNOAG-UHFFFAOYSA-N
• 3490-10-6
• EN300-1846624
• SCHEMBL6319086
• 1-(2,6-dimethoxyphenyl)-2-(methylamino)ethanol

• Inchi： 1S/C11H17NO3/c1-12-7-8(13)11-9(14-2)5-4-6-10(11)15-3/h4-6,8,12-13H,7H2,1-3H3
• InChI Key： HSYSLTPRNLNOAG-UHFFFAOYSA-N
• SMILES： OC(CNC)C1C(=CC=CC=1OC)OC

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 50.7Ų

Additional information on 1-(2,6-dimethoxyphenyl)-2-(methylamino)ethan-1-ol

Introduction to 1-(2,6-dimethoxyphenyl)-2-(methylamino)ethan-1-ol (CAS No. 3490-10-6)

1-(2,6-dimethoxyphenyl)-2-(methylamino)ethan-1-ol, also known by its CAS number 3490-10-6, is a versatile compound with significant applications in the fields of pharmaceuticals and organic synthesis. This compound is characterized by its unique molecular structure, which includes a 2,6-dimethoxyphenyl group and a methylamino substituent on an ethan-1-ol backbone. These structural features contribute to its diverse biological activities and chemical reactivity.

The molecular formula of 1-(2,6-dimethoxyphenyl)-2-(methylamino)ethan-1-ol is C₁₁H₁₇NO₃, and its molecular weight is approximately 207.25 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point ranges from 85 to 87°C, making it suitable for various laboratory and industrial processes.

In the realm of pharmaceutical research, 1-(2,6-dimethoxyphenyl)-2-(methylamino)ethan-1-ol has garnered attention due to its potential therapeutic applications. Recent studies have explored its role as a precursor in the synthesis of novel drugs targeting neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2023 highlighted the compound's utility in the development of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders.

Beyond its pharmaceutical applications, 1-(2,6-dimethoxyphenyl)-2-(methylamino)ethan-1-ol is also valued in organic synthesis for its ability to participate in various chemical reactions. Its reactivity stems from the presence of the hydroxyl group and the amino group, which can undergo nucleophilic substitution, condensation, and other reactions. This versatility makes it an important intermediate in the synthesis of complex organic molecules and natural products.

The safety profile of 1-(2,6-dimethoxyphenyl)-2-(methylamino)ethan-1-ol has been extensively studied to ensure its safe handling and use in laboratory settings. It is generally considered non-toxic at low concentrations but should be handled with appropriate personal protective equipment (PPE) to avoid skin contact and inhalation. The compound is also classified as non-hazardous according to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

In terms of environmental impact, recent research has focused on the biodegradability and ecotoxicity of 1-(2,6-dimethoxyphenyl)-2-(methylamino)ethan-1-ol. A study published in the Journal of Environmental Science and Health in 2023 reported that the compound exhibits moderate biodegradability under aerobic conditions and has low ecotoxicity to aquatic organisms. These findings suggest that it can be safely used in industrial processes with minimal environmental risk.

The market demand for 1-(2,6-dimethoxyphenyl)-2-(methylamino)ethan-1-ol continues to grow due to its wide range of applications. Pharmaceutical companies are increasingly interested in this compound for drug discovery and development programs. Additionally, chemical manufacturers are exploring new synthetic routes to improve the yield and purity of this valuable intermediate.

In conclusion, 1-(2,6-dimethoxyphenyl)-2-(methylamino)ethan-1-ol (CAS No. 3490-10-6) is a multifaceted compound with significant potential in both pharmaceutical research and organic synthesis. Its unique structural features and favorable safety profile make it an attractive candidate for further investigation and application in various scientific fields.